Cas no 1351661-45-4 (1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one)

• Product Name: 1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one
• CAS No: 1351661-45-4
• MF: C₂₀H₂₇N₃OS
• MW: 357.512883424759
• CID: 6366014
• PubChem ID: 56763950
• Update Time: 2025-07-15

1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one
• 1-[4-(imidazol-1-ylmethyl)piperidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• 1351661-45-4
• VU0521251-1
• 1-(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone
• F5822-0005
• 1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
• AKOS024519441

• Inchi： 1S/C20H27N3OS/c1-16(2)25-19-5-3-18(4-6-19)20(24)14-22-10-7-17(8-11-22)13-23-12-9-21-15-23/h3-6,9,12,15-17H,7-8,10-11,13-14H2,1-2H3
• InChI Key： YXXFGOBLXGZOJZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN2C=NC=C2)CC1)C(=O)C1=CC=C(SC(C)C)C=C1

Computed Properties

• Exact Mass: 357.18748367g/mol
• Monoisotopic Mass: 357.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one

Introduction to 1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one and Its Significance in Modern Chemical Research

The compound with the CAS number 1351661-45-4, identified as 1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one, represents a fascinating molecule with a rich structural framework that has garnered considerable attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate scaffold comprising a piperidine ring linked to an imidazole moiety and a phenyl group substituted with a propylsulfanyl group, exhibits unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of this molecule is particularly noteworthy. The presence of the piperidine ring enhances its solubility and bioavailability, which are critical factors in the development of therapeutic agents. Additionally, the imidazole moiety is well-documented for its role in various biological processes, including enzyme inhibition and receptor binding. The combination of these features with the phenyl ring substituted with a propylsulfanyl group introduces additional functional diversity, allowing for selective interactions with biological targets. This multifaceted structure positions the compound as a versatile tool for investigating potential therapeutic applications.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with neurological disorders. The 1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one structure has shown promise in preliminary studies as a modulator of neurotransmitter systems. Specifically, its ability to interact with receptors such as serotonin and dopamine receptors has been explored, suggesting potential applications in the treatment of conditions like depression, anxiety, and cognitive disorders. The unique chemical properties of this compound allow it to bind selectively to these receptors, minimizing off-target effects and improving therapeutic efficacy.

The propan-2-ylsulfanyl group appended to the phenyl ring plays a crucial role in modulating the pharmacokinetic properties of the molecule. This substituent enhances lipophilicity, which is essential for crossing the blood-brain barrier—a critical step for drugs targeting central nervous system (CNS) disorders. Furthermore, sulfanyl groups are known to exhibit antioxidant properties, which could be beneficial in protecting against oxidative stress-related neurodegenerative diseases. These attributes make 1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one an attractive candidate for further development in this therapeutic area.

Advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets with remarkable accuracy. Molecular docking studies have revealed that it can form stable complexes with enzymes and receptors involved in metabolic pathways and signal transduction. These findings provide valuable insights into its potential mechanisms of action and highlight its suitability for drug development. Additionally, virtual screening techniques have been employed to identify derivatives of this compound that may exhibit enhanced potency or selectivity.

The synthesis of 1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution, cyclization, and functional group modifications. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and in higher yields. For instance, transition metal-catalyzed reactions have been utilized to streamline certain steps in the synthesis process, reducing reaction times and improving overall yields.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of derivatives with tailored properties. This approach has led to the identification of several lead compounds with improved pharmacological profiles. For example, analogs with enhanced binding affinity or reduced toxicity have been synthesized through systematic structural optimization.

The pharmacological evaluation of 1-{4-(1H-imidazol-1-yli)methylpiperidin--{y}l}-2--{4}-(propan--{2}--{y}lsulfanyl)phenylethan--{one} has revealed intriguing findings that warrant further investigation. In vitro studies have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting potential therapeutic benefits for neurological disorders. Additionally, preclinical studies in animal models have shown promising results regarding its efficacy and safety profile. These findings support the continued development of this compound as a lead candidate for clinical trials.

The role of imидазол derivatives in medicinal chemistry cannot be overstated. Imidazole-based compounds have been successfully utilized in the treatment of various diseases due to their ability to interact with biological targets at high affinity. The presence of an imidazole ring in CAS no 135166145--{d}4 enhances its pharmacological potential by enabling selective binding to receptors such as histamine H3 receptors or voltage-gated calcium channels. These interactions are crucial for modulating neuronal activity and have implications for treating conditions like insomnia or epilepsy.

Recent research has also highlighted the importance of sulfanyl-containing compounds in drug development. Sulfanyl groups contribute to lipophilicity, which is essential for membrane permeability, and they can also participate in hydrogen bonding interactions, enhancing binding affinity. The propan--{2}--{y}lsulfanyl group in our compound not only improves solubility but also contributes to its overall pharmacological activity by engaging with biological targets through non-covalent interactions.

The phenylethanone moiety is another key feature that contributes to the versatility of this compound. Phenylethanone derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. By incorporating this motif into our compound, 135166145--{d}4 exhibits additional pharmacological potential beyond what might be expected from its individual components alone.

In conclusion, 135166145--{d}4 represents a structurally complex yet promising molecule with significant potential applications in pharmaceutical research and drug development.* Its unique combination*of functional groups,*including*the*imidazole ring,*the*piperidine moiety,*and*the*propylsulfanyl-substituted phenyl ring,*makes it*an*attractive*scaffold*for designing*new*therapeutic agents.*Recent*studies*have demonstrated its*pharmacological*promise,*particularly*in treating neurological disorders.*With*advances*in synthetic chemistry,*computational modeling,*and preclinical evaluation,*this*compound holds *great *promise *for *future *medical *applications.* Continued research *will *be *essential *to *fully *elucidate *its *potential *and *to *translate *these findings into tangible therapeutic benefits.*